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Compound of Interest

Compound Name: (E)-10-Phenyl-3-decen-2-one

Cat. No.: B15350067

Technical Data for (E)-10-Phenyl-3-decen-2-one

This document provides the molecular formula and molecular weight for the compound (E)-10-
Phenyl-3-decen-2-one. The information is derived from the systematic chemical
nomenclature.

Compound Identification

The chemical name (E)-10-Phenyl-3-decen-2-one specifies a molecule with the following
structural features:

A ten-carbon aliphatic backbone ("dec").

A ketone functional group at the second carbon position ("2-one").

A carbon-carbon double bond starting at the third carbon position ("3-en").

An (E) stereoisomer configuration at the double bond.

A phenyl group substituent at the tenth carbon position ("10-Phenyl").

Molecular Formula and Weight

Based on the chemical structure derived from the IUPAC name, the molecular formula and
molecular weight have been calculated. These values are summarized in the table below.
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Property Value
Molecular Formula C16H220
Molecular Weight 230.35 g/mol

Note: The molecular weight is calculated based on the atomic weights of the constituent
elements (Carbon: ~12.011 u, Hydrogen: ~1.008 u, Oxygen: ~15.999 u).

This information is intended for researchers, scientists, and drug development professionals
requiring fundamental physicochemical data for (E)-10-Phenyl-3-decen-2-one. No
experimental data for this specific compound was retrieved; the provided information is based
on theoretical calculations from its chemical name.

 To cite this document: BenchChem. [(E)-10-Phenyl-3-decen-2-one molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15350067#e-10-phenyl-3-decen-2-one-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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